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Compound of Interest

Compound Name: Avenanthramide D

Cat. No.: B15549421 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Avenanthramide D, a phenolic alkaloid commonly used in research. Adherence to these

procedures is critical to ensure personnel safety, environmental protection, and regulatory

compliance. The following guidance is based on established protocols for handling hazardous

laboratory chemicals.

Avenanthramide D is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as a substance that can cause skin and eye irritation, may lead

to respiratory irritation, and is suspected of damaging fertility or the unborn child.[1] Therefore,

it must be managed as a hazardous chemical waste from the point of generation through to its

final disposal.

I. Immediate Safety Protocols for Handling
Avenanthramide D Waste
Prior to and during the disposal process, all personnel must adhere to the following personal

protective equipment (PPE) standards:

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard laboratory coat is required to prevent skin contact.

Respiratory Protection: If handling the powder outside of a fume hood or if aerosolization is

possible, a respirator may be necessary based on your institution's chemical hygiene plan.

II. Step-by-Step Disposal Procedure
This procedure applies to pure Avenanthramide D (solid), solutions containing

Avenanthramide D, and any materials contaminated with the compound (e.g., pipette tips,

contaminated gloves, and weighing paper).

Step 1: Waste Identification and Segregation

All materials contaminated with Avenanthramide D must be treated as hazardous waste.

Do not mix Avenanthramide D waste with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department. Incompatible

chemicals can react violently, so proper segregation is crucial.[2][3]

Step 2: Waste Collection and Containment

Solid Waste:

Collect pure Avenanthramide D powder and contaminated solids (e.g., weighing boats,

paper towels) in a designated, durable, and leak-proof container.

The container must be compatible with the chemical. A high-density polyethylene (HDPE)

container is generally suitable.

Liquid Waste:

Collect solutions containing Avenanthramide D (e.g., dissolved in DMSO or methanol) in

a separate, clearly marked, and leak-proof liquid waste container.[3]

Ensure the container is chemically compatible with the solvent used.

Leave at least 10% headspace in the container to allow for vapor expansion.[4]
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Sharps Waste:

Any sharps (e.g., needles, glass slides) contaminated with Avenanthramide D should be

placed in a designated sharps container.

Step 3: Labeling of Waste Containers

Immediately label all waste containers with the words "Hazardous Waste."

The label must clearly identify the contents, including "Avenanthramide D" and any solvents

present.

Include the approximate concentration and quantity of the waste.

Note the date when the first waste was added to the container.

Step 4: Storage of Chemical Waste

Store all Avenanthramide D waste in a designated Satellite Accumulation Area (SAA) within

the laboratory.[5]

This area should be at or near the point of waste generation and under the control of

laboratory personnel.

Ensure the storage area is well-ventilated and that containers are kept securely closed at all

times, except when adding waste.[5]

Use secondary containment, such as a tray, to capture any potential leaks or spills.[3]

Step 5: Arranging for Final Disposal

Do not dispose of Avenanthramide D waste in the regular trash or pour it down the sink.[5]

[6]

Contact your institution's EHS or equivalent department to arrange for the pickup and

disposal of the hazardous waste.

Follow all institutional procedures for waste pickup requests.
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Disposal will be carried out by a licensed professional waste disposal service in accordance

with all federal, state, and local regulations.[2][7]

III. Quantitative Data and Chemical Properties
The following table summarizes key data for Avenanthramide D relevant to its handling and

disposal.

Property Value Citation

Chemical Formula C₁₆H₁₃NO₄ [1]

Molecular Weight 283.28 g/mol [1]

Appearance Light yellow solid

Solubility
Soluble in DMSO and

methanol

GHS Hazard Statements H315, H319, H335, H360 [1]

Hazard Classes
Skin Irritant 2, Eye Irritant 2,

STOT SE 3, Repr. 1B
[1]

IV. Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Avenanthramide D waste.
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Caption: A flowchart illustrating the procedural steps for the safe disposal of Avenanthramide
D waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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